lithium 2-(3-fluoropyridin-4-yl)-3-methylbutanoate
Overview
Description
Lithium 2-(3-fluoropyridin-4-yl)-3-methylbutanoate, commonly referred to as LiFMP, is a new and promising compound that has recently been developed for use in a variety of scientific research applications. LiFMP is a lithium salt composed of a 3-fluoropyridin-4-yl and 3-methylbutanoate moiety. This compound has a wide range of potential applications, ranging from synthetic organic chemistry to biological research. LiFMP has been found to be a highly potent and selective inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, LiFMP has also been found to be a potential inhibitor of the enzyme monoamine oxidase A (MAO-A), which is involved in the metabolism of serotonin and other neurotransmitters.
Scientific Research Applications
LiFMP has a wide range of potential applications in scientific research. It has been found to be a highly potent and selective inhibitor of the enzyme acetylcholinesterase (lithium 2-(3-fluoropyridin-4-yl)-3-methylbutanoate), which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, LiFMP has also been found to be a potential inhibitor of the enzyme monoamine oxidase A (MAO-A), which is involved in the metabolism of serotonin and other neurotransmitters. LiFMP has also been found to be a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins and other inflammatory mediators. Furthermore, LiFMP has also been found to be a potential inhibitor of the enzyme tyrosine kinase, which is involved in the regulation of cell proliferation and differentiation.
Mechanism of Action
LiFMP’s mechanism of action is believed to involve the inhibition of the enzyme acetylcholinesterase (lithium 2-(3-fluoropyridin-4-yl)-3-methylbutanoate). lithium 2-(3-fluoropyridin-4-yl)-3-methylbutanoate is an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in the control of muscle contraction and other processes. LiFMP binds to the active site of lithium 2-(3-fluoropyridin-4-yl)-3-methylbutanoate, preventing the enzyme from breaking down acetylcholine. This leads to an increase in acetylcholine levels, which can have a variety of effects, depending on the location of the lithium 2-(3-fluoropyridin-4-yl)-3-methylbutanoate inhibition.
Biochemical and Physiological Effects
LiFMP has been found to have a variety of biochemical and physiological effects. In studies involving mice, LiFMP has been found to increase the levels of the neurotransmitter acetylcholine in the brain, which can lead to increased alertness, memory, and learning. In addition, LiFMP has been found to reduce anxiety and depression-like symptoms in mice. LiFMP has also been found to have anti-inflammatory and analgesic effects in mice, as well as neuroprotective effects in rats.
Advantages and Limitations for Lab Experiments
The advantages of using LiFMP in laboratory experiments include its high potency and selectivity, as well as its ability to be synthesized in a three-step process. The main limitation of LiFMP is its potential for toxicity. LiFMP has been found to be toxic to some cells in vitro, and therefore, caution should be taken when using LiFMP in laboratory experiments.
Future Directions
The potential applications of LiFMP are still being explored. Some of the future directions for research include further exploration of LiFMP’s effects on the neurotransmitter acetylcholine, as well as its potential uses in the treatment of Alzheimer’s disease and other neurological disorders. In addition, further research is needed to explore LiFMP’s potential as an anti-inflammatory and analgesic agent, as well as its potential uses in the treatment of cancer. Finally, further research is needed to explore LiFMP’s potential as an inhibitor of tyrosine kinase, as well as its potential uses in the regulation of cell proliferation and differentiation.
Synthesis Methods
LiFMP is synthesized through a three-step process. The first step involves the reaction of 3-fluoropyridin-4-yl bromide with 3-methylbutanoic anhydride in the presence of sodium hydroxide, which yields a lithium salt of 3-fluoropyridin-4-yl-3-methylbutanoate. The second step involves the deprotonation of the lithium salt, which yields the desired product, LiFMP. Finally, the product is purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium 2-(3-fluoropyridin-4-yl)-3-methylbutanoate involves the reaction of 3-fluoropyridine-4-carboxylic acid with lithium hydroxide followed by esterification with 3-methyl-2-butanol.", "Starting Materials": [ "3-fluoropyridine-4-carboxylic acid", "lithium hydroxide", "3-methyl-2-butanol" ], "Reaction": [ "Step 1: Dissolve 3-fluoropyridine-4-carboxylic acid in water.", "Step 2: Add lithium hydroxide to the solution and stir for several hours at room temperature.", "Step 3: Acidify the solution with hydrochloric acid to obtain the lithium salt of 3-fluoropyridine-4-carboxylic acid.", "Step 4: Add 3-methyl-2-butanol and a catalytic amount of sulfuric acid to the lithium salt solution.", "Step 5: Heat the mixture under reflux for several hours.", "Step 6: Cool the mixture and extract the product with ethyl acetate.", "Step 7: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the desired product." ] } | |
CAS RN |
2694734-96-6 |
Molecular Formula |
C10H11FLiNO2 |
Molecular Weight |
203.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
